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Compound of Interest

Compound Name: (Dicyclopropylmethyl)(hexyl)amine
Cat. No.: B13299418
Get Quote

CAS Registry Number: 1039937-08-0 Formula: C13HzsN Molecular Weight: 195.35 g/mol [1][2]
[3]

Executive Summary

(Dicyclopropylmethyl)(hexyl)amine (CAS 1039937-08-0) is a specialized secondary amine
intermediate utilized primarily in medicinal chemistry and advanced organic synthesis.[2][3]
Characterized by a steric bulk provided by two cyclopropyl rings adjacent to the nitrogen
center, this molecule serves as a lipophilic building block for pharmaceutical candidates
targeting G-protein coupled receptors (GPCRs) and ion channels (specifically T-type calcium
channels).[3]

This technical guide dissects the physicochemical identity, synthetic methodologies, and
analytical fingerprints of the compound, providing researchers with a self-validating roadmap
for its utilization in drug development workflows.[3]

Chemical Identity & Physicochemical Properties[3]
[4][5][6]1[7][8][9]
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The molecule consists of a central methine carbon bonded to two cyclopropyl groups and a
secondary amine nitrogen, which is further substituted by a linear hexyl chain. This structure
imparts unique steric and electronic properties: the cyclopropyl groups act as "pseudo-
unsaturated" systems due to their Walsh orbitals, potentially influencing the pKa of the adjacent
amine and metabolic stability.

Key Identifiers

Property Value

CAS Number 1039937-08-0

IUPAC Name N-(Dicyclopropylmethyl)hexan-1-amine

Molecular Formula Ci3H2sN

SMILES C(CCCCC)Nc(c1ceeacee2

InChi Key Predicted:[2][3] GDGUATCKWWKTLM-
UHFFFAOYSA-N (Analogous base)

LogP (Predicted) ~4.2 (High Lipophilicity)

pKa (Predicted) ~10.5 (Typical secondary amine)

Synthetic Methodologies

For high-purity generation of (Dicyclopropylmethyl)(hexyl)amine, two primary routes are
chemically sound and widely applicable. The Reductive Amination route is preferred for its
atom economy and avoidance of over-alkylation byproducts common in direct alkylation.

Route A: Reductive Amination (Preferred)

This pathway utilizes Dicyclopropyl ketone and Hexylamine. It proceeds via the formation of a
ketimine intermediate, which is subsequently reduced in situ.

Reagents:
e Precursor A: Dicyclopropyl ketone (CAS 1121-37-5)[3]

e Precursor B: Hexylamine (CAS 111-26-2)[3]
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e Reducing Agent: Sodium triacetoxyborohydride (STAB) or Sodium cyanoborohydride.
e Solvent: Dichloroethane (DCE) or Methanol.

Mechanism: The amine attacks the ketone carbonyl to form a hemiaminal, which dehydrates to
the imine. The borohydride reagent selectively reduces the imine to the secondary amine
without reducing the ketone precursor (if STAB is used).

Route B: Nucleophilic Substitution

Direct alkylation of (Dicyclopropylmethyl)amine with Hexyl bromide. This route requires careful
control of stoichiometry to prevent tertiary amine formation.

Reagents:
e Precursor A: 1,1-Dicyclopropylmethanamine (CAS 13375-29-6)[3]
e Precursor B: 1-Bromohexane (CAS 111-25-1)[3]

o Base: K2COs or DIPEA (to scavenge HBr).

Visualization: Synthetic Workflow

The following diagram outlines the logical flow for the preferred Reductive Amination synthesis.
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Caption: Figure 1. One-pot reductive amination pathway minimizing side reactions.[3]

Analytical Characterization Protocols
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To validate the identity of CAS 1039937-08-0, researchers must rely on distinct spectral
signatures.[3] The cyclopropyl protons provide a unique high-field diagnostic signal in NMR.

Proton NMR (*"1H NMR) Profile

e 0-0.2-0.8 ppm (Multiplets, 8H): Characteristic cyclopropyl methylene protons.[3] These
signals are highly shielded and distinct.

0 0.9 ppm (Triplet, 3H): Terminal methyl group of the hexyl chain.

0 1.2 — 1.5 ppm (Multiplets, 8H): Methylene protons of the hexyl chain.

0 2.6 — 2.8 ppm (Triplet/Multiplet, 2H): Methylene protons adjacent to nitrogen (Hexyl side).

0 1.8 — 2.0 ppm (Multiplet, 1H): Methine proton (CH) connecting the two cyclopropyl rings
and the nitrogen.

Mass Spectrometry (MS) Fragmentation

In Electron Impact (El) or ESI-MS/MS, the molecule undergoes predictable alpha-cleavage.[3]
e Parent lon: [M+H]* = 196.35 Da.
e Primary Fragment: Loss of a cyclopropyl group or cleavage of the hexyl chain.

» Base Peak: Often formed by alpha-cleavage adjacent to the nitrogen.[3]

Visualization: Analytical Logic

The diagram below illustrates the structural connectivity and expected fragmentation logic used
in MS validation.
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Caption: Figure 2. Structural connectivity and primary MS fragmentation site (Alpha-cleavage).

[3]

Applications in Drug Discovery

The dicyclopropylmethylamine moiety is a privileged scaffold in medicinal chemistry. It is
frequently employed to introduce lipophilicity while maintaining a lower molecular weight
compared to cyclohexyl or phenyl analogs.

T-Type Calcium Channel Blockers: Derivatives of dicyclopropylmethylamine have been
patented as modulators of Ca(v)3.2 channels, relevant in treating neuropathic pain and
epilepsy.

GPCR Ligands: The hexyl chain provides flexibility to reach hydrophobic pockets in receptor
binding sites (e.g., NPY or Chemokine receptors).

Metabolic Stability: Cyclopropyl groups are often more metabolically stable than isopropyl or
isobutyl groups, resisting cytochrome P450 oxidation.
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Safety & Handling

o Hazard Class: Irritant (Skin/Eye).[4] As a secondary amine, it is basic and capable of causing
chemical burns.

o Storage: Store under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the amine or
absorption of atmospheric CO:z (carbamate formation).

e PPE: Chemical-resistant gloves (Nitrile), safety goggles, and fume hood usage are
mandatory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Profile: (Dicyclopropylmethyl)(hexyl)amine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13299418/docs#technical-profile-
dicyclopropylmethyl-hexyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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